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Compound of Interest

Compound Name: Radium-228

Cat. No.: B1237267 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety protocols and logistical plans for the handling and

disposal of Radium-228 (²²⁸Ra) in a research environment. Adherence to these procedures is

critical to ensure the safety of all personnel and to maintain a compliant and secure laboratory.

Radium-228 is a potent beta and gamma emitter, necessitating stringent control measures to

mitigate the risks of radiation exposure.

Personal Protective Equipment (PPE) and Shielding
Requirements
Proper selection and use of PPE and shielding are the first lines of defense against the

hazards of Radium-228. The following table summarizes the minimum requirements for

handling this radionuclide.
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Equipment Specification Purpose

Laboratory Coat Full-length, buttoned
Protects skin and personal

clothing from contamination.

Gloves

Disposable nitrile or latex

gloves (double-gloving

recommended)

Prevents skin contamination.

Change frequently to avoid the

spread of contamination.[1][2]

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes of

radioactive material.

Dosimetry
Whole-body and ring

dosimeters

Monitors occupational

radiation dose to the body and

extremities.[3]

Shielding

- Beta Shielding: Acrylic or

plastic (e.g., Plexiglas) at least

1 cm thick- Gamma Shielding:

Lead of appropriate thickness

(see table below)

Attenuates beta and gamma

radiation to reduce exposure.

[4][5]

Gamma Radiation Shielding for Radium-228

The high-energy gamma emissions from Radium-228 and its decay products require

substantial shielding to minimize exposure. The required thickness of lead shielding increases

with the activity of the source.

Source Activity Minimum Lead Shielding Thickness

Small quantities (µCi range) 2.54 cm

Up to 100 mg 5 cm[3]

0.5 g 15 cm[3]

2 g 30 cm[3]
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Experimental Protocol: Step-by-Step Guidance for
Handling Radium-228
The following protocol outlines a safe and systematic approach to working with Radium-228.

This workflow is designed to minimize exposure and prevent the spread of contamination.
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Preparation Phase

Handling Phase

Post-Procedure & Disposal Phase

1. Don PPE
(Lab Coat, Double Gloves, Safety Glasses, Dosimeters)

2. Prepare Shielded Workspace
(Lead and Acrylic Shielding)

3. Verify Survey Meter Functionality

4. Handle Radium-228 with Tongs

5. Perform Experimental Procedures
Behind Shielding

6. Survey Work Area, Hands, and Clothing

7. Decontaminate if Necessary

Contamination Found

8. Segregate and Dispose of Radioactive Waste

No Contamination

9. Doff PPE and Wash Hands

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1237267?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. A step-by-step workflow for the safe handling of Radium-228, from preparation to
disposal.

Detailed Methodologies
Donning Personal Protective Equipment (PPE): Before entering the designated radiation

work area, put on a full-length lab coat, safety glasses with side shields, a whole-body

dosimeter, and a ring dosimeter on your dominant hand. Wear two pairs of disposable

gloves.[1][2]

Workspace Preparation: Prepare a designated work area by covering the bench with

absorbent paper. Arrange lead and acrylic shielding to create a barrier between you and the

Radium-228 source. Ensure all necessary equipment is within the shielded area to minimize

reaching outside the barrier.

Survey Meter Check: Before handling any radioactive material, check the calibration and

battery of a suitable survey meter (e.g., a Geiger-Müller counter with a pancake probe).[3]

Handling Radium-228: Always use tongs or other remote handling tools to manipulate the

Radium-228 source and containers.[2][3] Never handle the source directly.

Experimental Procedures: Conduct all experimental manipulations behind the appropriate

shielding. Work efficiently to minimize the time spent in proximity to the radioactive source.

Post-Procedure Survey: After completing the experiment and securing the Radium-228
source, use the survey meter to monitor your hands, clothing, and the work area for any

contamination.[2]

Decontamination: If contamination is detected, decontaminate the affected area using

appropriate cleaning agents. Contaminated clothing should be removed immediately and

placed in a designated radioactive waste container.

Radioactive Waste Disposal: All materials that have come into contact with Radium-228,

including gloves, absorbent paper, and pipette tips, must be disposed of as radioactive waste

in designated and clearly labeled containers.

Doffing PPE and Hand Washing: After ensuring the work area is clean, remove your PPE in

the designated area. The outer pair of gloves should be removed first, followed by the lab
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coat and the inner pair of gloves. Wash your hands thoroughly with soap and water after

removing all PPE.

Operational and Disposal Plan
A robust operational and disposal plan is essential for the long-term management of Radium-
228 in the laboratory.

Operational Plan:

Training: All personnel handling Radium-228 must receive specific training on the hazards,

handling procedures, and emergency protocols for this radionuclide.

Inventory Control: Maintain a detailed inventory of all Radium-228 sources, including receipt,

use, and disposal records.

Area Designation: Clearly designate and label all areas where Radium-228 is stored or

handled with the universal radiation symbol and the words "Caution, Radioactive Material."

Regular Surveys: Conduct and document regular contamination surveys (e.g., wipe tests) of

the laboratory to ensure the absence of widespread contamination.[3]

Disposal Plan:

Waste Segregation: Radioactive waste must be segregated based on its physical form (solid,

liquid) and the half-life of the radionuclide.

Solid Waste:

Place all solid waste contaminated with Radium-228 in a designated, shielded, and clearly

labeled radioactive waste container.

Do not mix non-radioactive trash with radioactive waste.

Liquid Waste:

Low-level aqueous radioactive waste may be disposed of down a designated laboratory

sink, provided the activity is within the limits set by the institution's radiation safety office
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and local regulations.[6]

The sink must be flushed with copious amounts of water during and after disposal.[6]

Maintain a log of all sink disposals, including the radionuclide, activity, and date.

Organic liquid waste and high-activity aqueous waste must be collected in designated

containers for pickup by the institution's hazardous waste program.

Waste Pickup: Contact your institution's Environmental Health and Safety or Radiation

Safety Office to schedule the pickup of radioactive waste containers. Ensure all containers

are properly sealed and labeled before pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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